Cas no 391896-74-5 (4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide)

• Product Name: 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide
• CAS No: 391896-74-5
• MF: C₂₇H₂₅N₃O₆S
• MW: 519.568905591965
• CID: 6051382
• PubChem ID: 4621560
• Update Time: 2025-06-09

4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide
• N-(4-(azepan-1-ylsulfonyl)benzoyl)-3-oxo-3H-benzo[f]chromene-2-carbohydrazide
• 3H-Naphtho[2,1-b]pyran-2-carboxylic acid, 3-oxo-, 2-[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]hydrazide
• N'-(4-(azepan-1-ylsulfonyl)benzoyl)-3-oxo-3H-benzo[f]chromene-2-carbohydrazide
• 391896-74-5
• N'-[4-(azepan-1-ylsulfonyl)benzoyl]-3-oxobenzo[f]chromene-2-carbohydrazide
• F0496-0357
• AKOS024578766
• 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzo[f]chromene-2-carbonyl}benzohydrazide

• Inchi： 1S/C27H25N3O6S/c31-25(19-9-12-20(13-10-19)37(34,35)30-15-5-1-2-6-16-30)28-29-26(32)23-17-22-21-8-4-3-7-18(21)11-14-24(22)36-27(23)33/h3-4,7-14,17H,1-2,5-6,15-16H2,(H,28,31)(H,29,32)
• InChI Key： UIFFZQPBYWZHPI-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NNC(=O)C1=CC=C(S(N4CCCCCC4)(=O)=O)C=C1)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 519.14640670g/mol
• Monoisotopic Mass: 519.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide

Introduction to 4-(Azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide (CAS No. 391896-74-5)

4-(Azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide, with the CAS number 391896-74-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofchromene moiety and an azepane sulfonyl group, making it a promising candidate for various therapeutic interventions.

The molecular structure of 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide is particularly noteworthy. The benzofchromene core, a fused ring system, exhibits strong electron-withdrawing properties, which can influence the compound's biological activity. The azepane sulfonyl group, on the other hand, adds to the compound's hydrophilicity and may enhance its solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preliminary studies have demonstrated that 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor properties, 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide is another critical aspect of its evaluation. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide has been optimized using modern synthetic techniques, ensuring high yields and purity. The multi-step synthesis involves the formation of the benzofchromene core followed by the introduction of the azepane sulfonyl group through a series of well-characterized reactions. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for preclinical and clinical studies.

In conclusion, 4-(azepane-1-sulfonyl)-N'-{3-oxo-3H-benzofchromene-2-carbonyl}benzohydrazide (CAS No. 391896-74-5) represents a promising lead molecule with diverse biological activities. Its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials, this compound may pave the way for new therapeutic options for various diseases.